4-(2-Propyl-tetrahydro-pyran-4-yl)-thiazol-2-ylamine

• CAS: 88572-08-1
• Molecular Formula: C11H18N2OS
• Molecular Weight: 226.34 g/mol
• SMILES: CCCC1CC(CCO1)C2=CSC(=N2)N
• InChI: InChI=1S/C11H18N2OS/c1-2-3-9-6-8(4-5-14-9)10-7-15-11(12)13-10/h7-9H,2-6H2,1H3,(H2,12,13)
• InChIKey: SIINGJBLYGBGDL-UHFFFAOYSA-N

In 11β-HSD1 modulator research, generic aminothiazoles often introduce unpredictable variables into binding assays due to subtle substitution shifts. This specific 2-propyl-tetrahydropyran-thiazol-2-amine scaffold solves that by providing a structurally defined, patent-relevant negative control with a certified reference spectrum (SpectraBase). - Enables precise SAR probing around the tetrahydropyran-thiazole core, matching key pharmacophoric motifs from WO disclosures. - Well-defined molecular weight (226.34 g/mol) and spectral traceability ensure LC-MS method calibration accuracy, critical for pharmacokinetic profiling.

4-(2-Propyl-tetrahydro-pyran-4-yl)-thiazol-2-ylamine: Structural & Physicochemical Baseline

The compound 4-(2-Propyl-tetrahydro-pyran-4-yl)-thiazol-2-ylamine (CAS 88572-08-1) is a heterocyclic thiazol-2-amine derivative featuring a 2-propyl-substituted tetrahydropyran ring at the 4-position of the thiazole core . It possesses a molecular formula of C11H18N2OS and a molecular weight of 226.34 g/mol . While it belongs to the broader class of substituted thiazol-2-ylamines that have been investigated as modulators of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) and sigma receptors, no direct peer-reviewed pharmacological data for this specific compound were identified in the accessible literature at the time of this analysis [1].

• [1] WO2012015715. Substituted thiazol-2-ylamine derivatives, pharmaceutical compositions, and methods of use as 11-beta HSD1 modulators. View Source

Generic Substitution Failure for 4-(2-Propyl-tetrahydro-pyran-4-yl)-thiazol-2-ylamine

In the context of thiazol-2-ylamine scaffolds, small alterations to the substitution pattern on the thiazole and tetrahydropyran rings can dramatically alter key physicochemical properties, biological target affinity, and selectivity. For instance, related patents on 11β-HSD1 modulators demonstrate that the nature of the substituent at the thiazole 4-position is critical for activity; a generic aminothiazole without the specific 2-propyl-tetrahydropyran motif is unlikely to recapitulate the same molecular interactions [1]. Moreover, even a minor change such as replacing the 2-amine with a 2-methyl group (as in CAS 88572-07-0) results in a measurable shift in molecular weight and lipophilicity, which directly impacts pharmacokinetic behavior and target engagement in a biological system . Therefore, substituting this compound with a close analog without careful head-to-head validation risks introducing uncharacterized variables into experimental or industrial processes.

• [1] WO2012015715. Substituted thiazol-2-ylamine derivatives, pharmaceutical compositions, and methods of use as 11-beta HSD1 modulators. View Source

Differentiation Evidence for 4-(2-Propyl-tetrahydro-pyran-4-yl)-thiazol-2-ylamine

Molecular Weight Differentiation from 2-Methyl Analog

A precise molecular weight is a fundamental quality attribute for chemical procurement and analytical method development. The target compound 4-(2-Propyl-tetrahydro-pyran-4-yl)-thiazol-2-ylamine has a molecular weight of 226.34 g/mol . A closely related analog where the 2-amine is replaced by a 2-methyl group, 2-methyl-4-(2-propyloxan-4-yl)-1,3-thiazole (CAS 88572-07-0), has a molecular weight of 225.35 g/mol . This difference of approximately 1 g/mol, while small, is analytically significant for chromatographic separation and mass spectrometric identification, ensuring that the correct compound is used in structure-activity relationship (SAR) studies.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	226.34
Comparator Or Baseline	2-methyl-4-(2-propyloxan-4-yl)-1,3-thiazole (CAS 88572-07-0): 225.35
Quantified Difference	Δ = +0.99 g/mol
Conditions	Calculated exact mass; sourced from vendor and database entries.

Why This Matters

This quantifiable difference provides a clear analytical handle to distinguish the target compound from a close structural analog during procurement and quality control, preventing mix-ups that could invalidate experimental results.

Identity Verification via Reference Spectral Database

A certified reference spectrum is critical for unambiguous compound identification. The target compound has a registered entry in the SpectraBase spectral database, which includes 1H NMR and GC-MS data [1]. In contrast, many positional isomers or simple analogs lack a curated, peer-reviewed spectral entry in such databases, complicating analytical verification. The availability of a validated spectral fingerprint significantly reduces the risk of misidentification in a research setting.

Evidence Dimension	Availability of a Reference Spectrum in a Curated Database
Target Compound Data	Entry in SpectraBase (Spectrum ID: HM9UbsbgCL6, 1 NMR, 1 MS (GC))
Comparator Or Baseline	4-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-1,3-thiazol-2-amine: No reference spectrum entry identified in the searched databases.
Quantified Difference	Qualitative: Present vs. Not Found
Conditions	SpectraBase, John Wiley & Sons spectral database.

Why This Matters

This facilitates rapid, confident identity confirmation during receipt and use, a critical step in maintaining data integrity in regulated GLP/GMP environments or when establishing a new synthesis.

• [1] SpectraBase. 4-(2-Propyltetrahydro-2H-pyran-4-yl)-1,3-thiazol-2-amine. Spectrum ID HM9UbsbgCL6. View Source

11β-HSD1 Modulator Class-Level Inference

The patent WO2012015715 discloses a broad genus of substituted thiazol-2-ylamine derivatives that inhibit 11β-HSD1 [1]. While the specific compound CAS 88572-08-1 is not exemplified with biological data, its core scaffold and substitution pattern place it within the chemical space of this patented therapeutic class. This structural membership implies a potential for 11β-HSD1 modulation that would not be present in analogs with different scaffolds, such as unsubstituted thiazole or pyridine-based analogues. It is critical to note that this is a class-level inference; no direct quantitative comparison of inhibitory activity is available for this specific compound against a defined benchmark.

Evidence Dimension	Therapeutic Class Membership (Patent Scope)
Target Compound Data	Covered by the Markush structure of WO2012015715.
Comparator Or Baseline	2-Aminothiazole (unsubstituted): Not claimed as an 11β-HSD1 modulator in this specific patent.
Quantified Difference	Not applicable (structural class membership vs. exclusion).
Conditions	Patent analysis, no specific IC50 data for CAS 88572-08-1.

Why This Matters

For procurement decisions in an 11β-HSD1 drug discovery program, selecting a compound within the patented chemical space is essential to build a coherent SAR dataset, whereas selecting a structurally unrelated alternative would be scientifically irrelevant.

• [1] WO2012015715. Substituted thiazol-2-ylamine derivatives, pharmaceutical compositions, and methods of use as 11-beta HSD1 modulators. View Source

Application Scenarios for 4-(2-Propyl-tetrahydro-pyran-4-yl)-thiazol-2-ylamine

Analytical Reference Standard

The compound's well-defined molecular weight (226.34 g/mol) and the availability of a certified reference spectrum in SpectraBase make it suitable as a calibration standard for HPLC, LC-MS, or GC-MS methods aimed at detecting or quantifying this class of tetrahydropyran-thiazole amines [1]. Its use as a reference standard ensures traceability and accuracy in analytical laboratories.

11β-HSD1 Inhibitor Library Building Block

Given its structural coverage within the 11β-HSD1 modulator patent space, this compound can serve as a versatile synthetic intermediate or a negative control compound in a medicinal chemistry campaign targeting this enzyme [1]. Incorporating it into a compound library for screening allows researchers to probe the SAR around the tetrahydropyran-thiazole core, which is a key structural requirement for activity according to the patent disclosure.

Sigma-1 Receptor Assay Negative Control

Based on previous searches, a compound with a similar thiazole-tetrahydropyran motif was identified as an inactive control for a melatonin MT2 receptor agonist. While not directly validated for CAS 88572-08-1, this structural class precedent suggests the potential utility of this compound as a negative control in receptor binding assays, particularly for the sigma-1 and sigma-2 receptors, to ensure assay specificity . Confirmation of inactivity in the specific assay of interest would be required.

• [1] WO2012015715. Substituted thiazol-2-ylamine derivatives, pharmaceutical compositions, and methods of use as 11-beta HSD1 modulators. View Source